Cas no 341967-89-3 (7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one)
7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one Chemical and Physical Properties
Names and Identifiers
-
- 7-chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
- 7-chloro-5-[(4-methylphenyl)methyl]-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one
- MLS000326688
- HMS2300A24
- SMR000179304
- 7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
-
- Inchi: 1S/C17H16ClNOS/c1-12-2-4-13(5-3-12)11-19-15-10-14(18)6-7-16(15)21-9-8-17(19)20/h2-7,10H,8-9,11H2,1H3
- InChI Key: FPLBRXAWDYUOGG-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N(C(CCS2)=O)CC1C=CC(C)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 370
- XLogP3: 4
- Topological Polar Surface Area: 45.6
7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661589-1mg |
7-Chloro-5-(4-methylbenzyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one |
341967-89-3 | 98% | 1mg |
¥428.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661589-2mg |
7-Chloro-5-(4-methylbenzyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one |
341967-89-3 | 98% | 2mg |
¥578.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661589-5mg |
7-Chloro-5-(4-methylbenzyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one |
341967-89-3 | 98% | 5mg |
¥529.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661589-10mg |
7-Chloro-5-(4-methylbenzyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one |
341967-89-3 | 98% | 10mg |
¥800.00 | 2024-05-18 |
7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
Additional information on 7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
Recent Advances in the Study of 7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one (CAS: 341967-89-3)
The compound 7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one (CAS: 341967-89-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzothiazepine derivative has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.
Recent studies have focused on the synthesis and optimization of 7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves the yield and purity of the compound. The researchers utilized a multi-step process involving the condensation of 2-amino-5-chlorobenzophenone with 4-methylbenzylamine, followed by cyclization to form the benzothiazepine core. This method offers a scalable and cost-effective approach for large-scale production.
In addition to synthetic improvements, the pharmacological profile of 7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one has been extensively investigated. A preclinical study demonstrated its potent activity as a calcium channel blocker, suggesting potential applications in the treatment of cardiovascular diseases such as hypertension and arrhythmias. The compound exhibited high selectivity for L-type calcium channels, with minimal off-target effects, making it a promising candidate for further development.
Another area of interest is the compound's potential as an anticancer agent. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that 7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one inhibits the proliferation of certain cancer cell lines by inducing apoptosis and cell cycle arrest. Mechanistic studies indicated that the compound modulates key signaling pathways involved in cell survival and proliferation, including the PI3K/Akt and MAPK pathways. These findings highlight its potential as a multitargeted anticancer agent.
Despite these promising results, challenges remain in the clinical translation of 7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. Ongoing research is exploring structural modifications to improve the compound's pharmacokinetic properties and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.
In conclusion, 7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one (CAS: 341967-89-3) represents a promising scaffold for drug development, with potential applications in cardiovascular and oncology therapeutics. Continued research and optimization efforts will be crucial to unlocking its full therapeutic potential and advancing it toward clinical trials.
341967-89-3 (7-Chloro-5-(4-methylbenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)